Cas no 6915-08-8 (Glycerine trioleate)

Glycerine trioleate structure
Glycerine trioleate structure
Product Name:Glycerine trioleate
CAS No:6915-08-8
MF:C57H104O6
MW:885.432079315186
CID:973170
Update Time:2023-08-02

Glycerine trioleate Chemical and Physical Properties

Names and Identifiers

    • glycerine trioleate
    • (9Z)9-Octadecenoic acid 1,2,3-propanetriyl ester
    • KSC352C3L
    • 9-Octadecenoic acid (9Z)-, 1,1',1''-(1,2,3-propanetriyl) ester
    • TRA0008261
    • Glycerine trioleate
    • Inchi: 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3
    • InChI Key: PHYFQTYBJUILEZ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCC=CCCCCCCCC)=O)C(COC(CCCCCCCC=CCCCCCCCC)=O)COC(CCCCCCCC=CCCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 53
  • Complexity: 1010
  • Topological Polar Surface Area: 78.9
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